Cas no 871231-43-5 (Potassium 4-(Methylthio)phenyltrifluoroborate)

Potassium 4-(Methylthio)phenyltrifluoroborate is an organoboron reagent commonly employed in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The trifluoroborate moiety enhances hydrolytic stability compared to boronic acids, making it suitable for prolonged storage and handling under ambient conditions. The methylthio (-SMe) substituent on the phenyl ring provides a versatile functional group for further derivatization. This compound is particularly useful in pharmaceutical and agrochemical synthesis, where selective C-C bond formation is critical. Its crystalline solid form ensures consistent purity and ease of quantification in stoichiometric applications. Compatibility with aqueous and organic reaction conditions further broadens its utility in diverse synthetic workflows.
Potassium 4-(Methylthio)phenyltrifluoroborate structure
871231-43-5 structure
Product Name:Potassium 4-(Methylthio)phenyltrifluoroborate
CAS No:871231-43-5
MF:C7H7BF3KS
MW:230.099992036819
MDL:MFCD07784379
CID:719275
PubChem ID:23697344
Update Time:2025-10-30

Potassium 4-(Methylthio)phenyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

    • Potassium4-(Methylthio)Phenyltrifluoroborate
    • potassium,trifluoro-(4-methylsulfanylphenyl)boranuide
    • Potassium trifluoro(4-(methylthio)phenyl)borate
    • AKOS012986353
    • A915656
    • POTASSIUM4-(METHYLTHIO)PHENYLTRIFLUORO&
    • AS-2695
    • MFCD07784379
    • Potassium trifluoro[4-(methylsulfanyl)phenyl]borate(1-)
    • potassium;trifluoro-(4-methylsulfanylphenyl)boranuide
    • Potassium 3-methylthiophenyltrifluoroborate
    • CS-0342976
    • DTXSID30635708
    • EN300-1253078
    • E85468
    • 871231-43-5
    • Potassium 4-(methylthio)phenyltrifluoroborate
    • potassium trifluoro[4-(methylsulfanyl)phenyl]boranuide
    • POTASSIUM 4-(METHYLTHIO)PHENYLTRIFLUORO&
    • Potassium 4-(Methylthio)phenyltrifluoroborate
    • MDL: MFCD07784379
    • Inchi: 1S/C7H7BF3S.K/c1-12-7-4-2-6(3-5-7)8(9,10)11;/h2-5H,1H3;/q-1;+1
    • InChI Key: RXGCQQOLNQOSLX-UHFFFAOYSA-N
    • SMILES: [K+].S(C)C1C=CC([B-](F)(F)F)=CC=1

Computed Properties

  • Exact Mass: 229.9950675g/mol
  • Monoisotopic Mass: 229.9950675g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • Density: Not available
  • Melting Point: >300 °C
  • Boiling Point: Not available
  • Flash Point: Not available
  • Vapor Pressure: Not available

Potassium 4-(Methylthio)phenyltrifluoroborate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • Storage Condition:Store at room temperature

Potassium 4-(Methylthio)phenyltrifluoroborate Pricemore >>

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Additional information on Potassium 4-(Methylthio)phenyltrifluoroborate

Introduction to Potassium 4-(Methylthio)phenyltrifluoroborate (CAS No. 871231-43-5)

Potassium 4-(Methylthio)phenyltrifluoroborate (CAS No. 871231-43-5) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and materials science. This compound, characterized by its unique structural and electronic properties, plays a crucial role in various applications, particularly in the synthesis of advanced materials and the development of innovative drug formulations.

The molecular structure of Potassium 4-(Methylthio)phenyltrifluoroborate consists of a phenyl ring substituted with a methylthio group and a trifluoroborate counterion. This configuration imparts distinct chemical and physical properties, making it an attractive candidate for use in organic synthesis, catalysis, and as a ligand in coordination chemistry. The presence of the trifluoroborate anion enhances the compound's stability and reactivity, which are essential factors in its utility across multiple scientific domains.

In recent years, there has been a growing interest in the applications of organofluorine compounds due to their exceptional electronic properties and biological activity. The study of Potassium 4-(Methylthio)phenyltrifluoroborate has been particularly highlighted in the context of its potential use as an intermediate in the synthesis of pharmaceuticals. Researchers have explored its role in developing novel therapeutic agents that target specific biological pathways, demonstrating its significance in medicinal chemistry.

One of the most compelling aspects of this compound is its versatility in chemical reactions. The methylthio group on the phenyl ring provides a reactive site for further functionalization, enabling the construction of complex molecular architectures. This feature has been leveraged in the synthesis of heterocyclic compounds, which are widely used in drug development. Additionally, the trifluoroborate moiety contributes to the compound's ability to act as a ligand in transition metal-catalyzed reactions, facilitating various organic transformations.

The latest research on Potassium 4-(Methylthio)phenyltrifluoroborate has also focused on its applications in materials science. The compound's unique electronic properties make it suitable for use in organic semiconductors and optoelectronic devices. Studies have shown that it can enhance the performance of light-emitting diodes (LEDs) and solar cells by improving charge transport properties. This opens up new possibilities for its integration into next-generation electronic technologies.

In addition to its synthetic utility, Potassium 4-(Methylthio)phenyltrifluoroborate has been investigated for its potential biological activities. Preliminary studies have suggested that it may exhibit antioxidant and anti-inflammatory properties, although further research is needed to fully elucidate its pharmacological effects. These findings highlight its potential as a lead compound for drug discovery programs targeting chronic diseases.

The synthesis of Potassium 4-(Methylthio)phenyltrifluoroborate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of industrial applications. The development of efficient synthetic routes has been a key focus area for researchers working with this compound.

The safety profile of Potassium 4-(Methylthio)phenyltrifluoroborate is another critical consideration. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

The future prospects for Potassium 4-(Methylthio)phenyltrifluoroborate are promising, with ongoing research expected to uncover new applications across multiple scientific disciplines. Its unique combination of chemical reactivity and functional versatility positions it as a valuable tool for both academic research and industrial innovation. As our understanding of organofluorine chemistry continues to evolve, compounds like this are likely to play an increasingly important role in shaping the future of science and technology.

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